Cas no 1017201-28-3 (2-(4-Bromobenzoyl)pyrrolidine)

• Product Name: 2-(4-Bromobenzoyl)pyrrolidine
• CAS No: 1017201-28-3
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 5712917
• PubChem ID: 24261066
• Update Time: 2025-10-29

2-(4-Bromobenzoyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromobenzoyl)pyrrolidine
• 1017201-28-3
• EN300-1709933
• AKOS014195441
• Methanone, (4-bromophenyl)-2-pyrrolidinyl-
• 2-(4-Bromobenzoyl)pyrrolidine

• Inchi： 1S/C11H12BrNO/c12-9-5-3-8(4-6-9)11(14)10-2-1-7-13-10/h3-6,10,13H,1-2,7H2
• InChI Key： GJLJOALXZNZATN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1CCCN1)=O

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Boiling Point: 360.1±37.0 °C(Predicted)
• pka: 7.71±0.10(Predicted)

Additional information on 2-(4-Bromobenzoyl)pyrrolidine

Introduction to 2-(4-Bromobenzoyl)pyrrolidine (CAS No. 1017201-28-3)

2-(4-Bromobenzoyl)pyrrolidine, with the CAS number 1017201-28-3, is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a 4-bromobenzoyl substituent. These features contribute to its potential applications in various scientific and industrial contexts.

The synthesis of 2-(4-Bromobenzoyl)pyrrolidine typically involves multi-step reactions, including the formation of the pyrrolidine ring and the subsequent attachment of the 4-bromobenzoyl group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, making it more accessible for research and development purposes.

In the realm of medicinal chemistry, 2-(4-Bromobenzoyl)pyrrolidine has shown promise as a lead compound for the development of novel therapeutic agents. Its structural characteristics suggest potential activity as an inhibitor of specific enzymes or receptors, which could be leveraged for treating various diseases. For instance, studies have explored its interactions with protein kinases, which are key targets in cancer therapy.

One notable study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of 2-(4-Bromobenzoyl)pyrrolidine. The researchers found that this compound exhibited potent inhibitory activity against a specific kinase involved in tumor growth. This discovery has opened new avenues for developing targeted therapies that could improve patient outcomes in oncology.

Beyond its potential in cancer research, 2-(4-Bromobenzoyl)pyrrolidine has also been studied for its effects on other biological systems. For example, preliminary studies have suggested that it may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis. These findings highlight the versatility of this compound and its broad spectrum of potential applications.

The safety profile of 2-(4-Bromobenzoyl)pyrrolidine is another critical aspect that has been extensively evaluated. Preclinical studies have shown that it exhibits favorable pharmacokinetic properties and low toxicity, which are essential factors for its potential use in therapeutic applications. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In addition to its medicinal applications, 2-(4-Bromobenzoyl)pyrrolidine has also found use in other areas of scientific research. For instance, it serves as a valuable tool in chemical biology for probing the function of specific proteins and pathways. Its ability to modulate enzyme activity makes it a useful probe for understanding complex biological processes at the molecular level.

The synthesis and characterization of 2-(4-Bromobenzoyl)pyrrolidine have been facilitated by advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into the structure and purity of the compound, ensuring that it meets the high standards required for both research and commercial applications.

In conclusion, 2-(4-Bromobenzoyl)pyrrolidine (CAS No. 1017201-28-3) is a versatile compound with significant potential in various fields of chemistry and medicine. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.